Cas no 101588-78-7 (1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-)

1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)- structure
101588-78-7 structure
Product Name:1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-
CAS No:101588-78-7
MF:C17H20N4O4
MW:344.365103721619
CID:1129571
PubChem ID:58611255
Update Time:2025-04-20

1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-
    • N,N'-bis(4-nitrophenyl)pentane-1,5-diamine
    • DTXSID30729494
    • 101588-78-7
    • SCHEMBL14117517
    • N~1~,N~5~-Bis(4-nitrophenyl)pentane-1,5-diamine
    • Inchi: 1S/C17H20N4O4/c22-20(23)16-8-4-14(5-9-16)18-12-2-1-3-13-19-15-6-10-17(11-7-15)21(24)25/h4-11,18-19H,1-3,12-13H2
    • InChI Key: QYQIKFWYWXMYCT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)NCCCCCNC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 344.1486
  • Monoisotopic Mass: 344.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 110.34
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